Cas no 246033-22-7 (6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride)

• Product Name: 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride
• CAS No: 246033-22-7
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• CID: 4642825
• PubChem ID: 24813838
• Update Time: 2025-05-24

6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1,3-dioxaindane-5-sulfonyl chloride
• 6-Methyl-2H-1,3-benzodioxole-5-sulfonyl Chloride
• 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride

• Inchi： 1S/C8H7ClO4S/c1-5-2-6-7(13-4-12-6)3-8(5)14(9,10)11/h2-3H,4H2,1H3
• InChI Key： XDFACGYICDTWAH-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=C(S(Cl)(=O)=O)C=C2OC1

Computed Properties

• Exact Mass: 233.975
• Monoisotopic Mass: 233.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2

Additional information on 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride

Research Briefing on 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride (CAS: 246033-22-7) in Chemical Biology and Pharmaceutical Applications

6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride (CAS: 246033-22-7) is a sulfonyl chloride derivative with significant potential in chemical biology and pharmaceutical research. This compound, characterized by its benzodioxole core and reactive sulfonyl chloride group, has garnered attention for its utility in organic synthesis, medicinal chemistry, and drug development. Recent studies highlight its role as a versatile intermediate for the synthesis of sulfonamides, sulfonate esters, and other biologically active molecules. This briefing consolidates the latest findings on its applications, mechanisms, and emerging trends in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride as a key building block for the development of protease inhibitors. The research demonstrated its efficacy in forming covalent bonds with active-site residues of target enzymes, thereby inhibiting their function. The study further elucidated the compound's selectivity and stability under physiological conditions, making it a promising candidate for therapeutic applications. These findings underscore the compound's potential in targeting diseases such as cancer and viral infections.

In addition to its therapeutic applications, recent advancements in chemical biology have leveraged 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride for proteome profiling and activity-based protein labeling. A 2022 paper in Nature Chemical Biology detailed its use in identifying novel enzyme targets by selectively modifying reactive cysteine residues. This approach has provided insights into enzyme mechanisms and facilitated the discovery of new drug targets. The compound's high reactivity and specificity make it an invaluable tool for functional proteomics and chemical proteomics studies.

From a synthetic chemistry perspective, 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride has been employed in the development of sulfonamide-based drugs. A 2023 review in Organic & Biomolecular Chemistry highlighted its role in the synthesis of sulfonamide antibiotics and anticancer agents. The review emphasized the compound's ability to introduce sulfonamide moieties into complex molecular scaffolds, enhancing their pharmacological properties. This versatility has spurred innovation in drug design, particularly in the context of multi-target therapies and combination treatments.

Despite its promising applications, challenges remain in optimizing the compound's reactivity and minimizing off-target effects. Recent research has focused on modifying the benzodioxole scaffold to improve selectivity and reduce toxicity. For instance, a 2023 study in Chemical Communications reported the synthesis of analogs with enhanced stability and reduced cross-reactivity. These efforts are critical for advancing the compound's translational potential and ensuring its safety in clinical settings.

In conclusion, 6-methyl-2H-1,3-benzodioxole-5-sulfonyl chloride (CAS: 246033-22-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to proteome profiling, driven by its unique chemical properties and reactivity. Ongoing research aims to address existing limitations and expand its utility in novel therapeutic and diagnostic strategies. As the field progresses, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals and chemical probes.